![molecular formula C19H27NO3S B8527377 Methyl 3-{5-methoxy-3-[(2-methyl-2-propanyl)sulfanyl]-1H-indol-2-yl}-2,2-dimethylpropanoate](/img/structure/B8527377.png)
Methyl 3-{5-methoxy-3-[(2-methyl-2-propanyl)sulfanyl]-1H-indol-2-yl}-2,2-dimethylpropanoate
Cat. No. B8527377
M. Wt: 349.5 g/mol
InChI Key: FSNRSSXPJSHKHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05272145
Procedure details
A mixture containing 4-methoxyphenyl hydrazine HCl (70.66 g, 0.405 mol) and methyl 5-(t-butylthio)-2,2-dimethyl-4-oxopentanoate (99.54 g 0.405 mol) in tBuOH (400 ml) was heated at a gentle reflux for 48 hours. The mixture was allowed to cool to RT and the precipitated NH4Cl was removed by filtration. The residue was concentrated and fractionated on a plug of silica using EtOAc/hexane (1:3) as eluent. Evaporation of the appropriate fraction gave an orange-brown solid which was crystallized from EtOH (100 ml). Yield from two crops afforded 55.6 g of the title compound.
Name
methyl 5-(t-butylthio)-2,2-dimethyl-4-oxopentanoate
Quantity
99.54 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
Cl.[CH3:2][O:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10]N)=[CH:6][CH:5]=1.[C:12]([S:16][CH2:17][C:18](=O)[CH2:19][C:20]([CH3:26])([CH3:25])[C:21]([O:23][CH3:24])=[O:22])([CH3:15])([CH3:14])[CH3:13]>CC(O)(C)C>[C:12]([S:16][C:17]1[C:8]2[C:7](=[CH:6][CH:5]=[C:4]([O:3][CH3:2])[CH:9]=2)[NH:10][C:18]=1[CH2:19][C:20]([CH3:26])([CH3:25])[C:21]([O:23][CH3:24])=[O:22])([CH3:15])([CH3:14])[CH3:13] |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
70.66 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.COC1=CC=C(C=C1)NN
|
|
Name
|
methyl 5-(t-butylthio)-2,2-dimethyl-4-oxopentanoate
|
|
Quantity
|
99.54 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)SCC(CC(C(=O)OC)(C)C)=O
|
|
Name
|
|
|
Quantity
|
400 mL
|
|
Type
|
solvent
|
|
Smiles
|
CC(C)(C)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was heated at
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
a gentle reflux for 48 hours
|
|
Duration
|
48 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the precipitated NH4Cl was removed by filtration
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The residue was concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Evaporation of the appropriate fraction
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave an orange-brown solid which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was crystallized from EtOH (100 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Yield from two crops
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)SC1=C(NC2=CC=C(C=C12)OC)CC(C(=O)OC)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 55.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 39.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
